Cas no 2786-62-1 (3-Methyl-2(3H)-benzothiazolone)

3-Methyl-2(3H)-benzothiazolone structure
2786-62-1 structure
Product Name:3-Methyl-2(3H)-benzothiazolone
CAS No:2786-62-1
MF:C8H7NOS
MW:165.212280511856
MDL:MFCD00022914
CID:264541
PubChem ID:24869675
Update Time:2025-04-19

3-Methyl-2(3H)-benzothiazolone Chemical and Physical Properties

Names and Identifiers

    • 2(3H)-Benzothiazolone,3-methyl-
    • 3-Methyl-1,3-Benzothiazol-2(3H)-One
    • 3-Methyl-2(3H)-benzothiazolone
    • 2-oxo-3-methylbenzothiazole
    • 3-Methyl-(2H)benzothiazolone,GC
    • 3-methyl-(3H)benzothiazolone
    • 3-methyl-1,3-benzothiazol-2-one
    • 3-methyl-2(3H)benzothiazolone
    • 3-methyl-2-benzothiazolinone
    • 3-Methyl-3H-benzothiazol-2-one
    • 3-methylbenzothiazolin-2-one
    • N-methyl-2(3H)-benzothiazolone
    • NSC-81225
    • NSC 81225
    • DTXSID90182167
    • FT-0616046
    • 3-Methyl-1,3-benzothiazol-2(3H)-one #
    • CS-0204349
    • J-640161
    • 3-Methyl-2(3H)-benzothiazolone, 98%
    • 2786-62-1
    • AS-36501
    • SCHEMBL61339
    • AKOS002760274
    • A918660
    • InChI=1/C8H7NOS/c1-9-6-4-2-3-5-7(6)11-8(9)10/h2-5H,1H
    • 3-Methyl-(2H)benzothiazolone
    • 2-Benzothiazolinone, 3-methyl-,
    • 18644-20-7
    • CHEMBL14679
    • 3-methyl-1, 3-benzothiazol-2-one
    • 2(3H)-Benzothiazolone, 3-methyl-
    • NSC81225
    • FT-0616056
    • 3-Methylbenzo[d]thiazol-2(3H)-one
    • 2-Benzothiazolinone, N-methyl-
    • MFCD00022914
    • J-800164
    • DB-047287
    • AO-436/40182483
    • MDL: MFCD00022914
    • Inchi: 1S/C8H7NOS/c1-9-6-4-2-3-5-7(6)11-8(9)10/h2-5H,1H3
    • InChI Key: LSMMRJUHLKJNLR-UHFFFAOYSA-N
    • SMILES: S1C(N(C)C2C=CC=CC1=2)=O

Computed Properties

  • Exact Mass: 165.02500
  • Monoisotopic Mass: 165.025
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 183
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: nothing
  • Topological Polar Surface Area: 45.6A^2

Experimental Properties

  • Color/Form: Not determined
  • Density: 1.315
  • Melting Point: 74-77 °C (lit.)
  • Boiling Point: 294.3°Cat760mmHg
  • Flash Point: 131.8°C
  • Refractive Index: 1.672
  • PSA: 50.24000
  • LogP: 1.60000
  • Solubility: Not determined

3-Methyl-2(3H)-benzothiazolone Security Information

  • Hazardous Material transportation number:NONH for all modes of transport
  • WGK Germany:3

3-Methyl-2(3H)-benzothiazolone Customs Data

  • HS CODE:2934200090
  • Customs Data:

    China Customs Code:

    2934200090

    Overview:

    2934200090. Other compounds containing a benzothiazole ring. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934200090. other compounds containing in the structure a benzothiazole ring-system (whether or not hydrogenated), not further fused. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

3-Methyl-2(3H)-benzothiazolone Pricemore >>

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